Cas no 898759-55-2 (2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone)

2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone is a specialized benzophenone derivative featuring dichloro substitution at the 2- and 5-positions of one phenyl ring and a 1,3-dioxolane-protected carbonyl group at the 3'-position of the other. This compound serves as a versatile synthetic intermediate, particularly in pharmaceuticals and organic synthesis, due to its reactive ketone functionality masked as a dioxolane, which enhances stability during multi-step reactions. The electron-withdrawing chloro groups improve electrophilicity, facilitating nucleophilic aromatic substitutions or metal-catalyzed cross-couplings. Its structural design allows selective deprotection of the dioxolane under mild acidic conditions, enabling controlled release of the carbonyl group for further derivatization. The compound's crystalline nature ensures high purity, making it suitable for precision applications in medicinal chemistry and material science.
2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone structure
898759-55-2 structure
Product Name:2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone
CAS No:898759-55-2
MF:C16H12Cl2O3
MW:323.170682907104
MDL:MFCD07699986
CID:871851
PubChem ID:24726690
Update Time:2025-07-02

2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone Chemical and Physical Properties

Names and Identifiers

    • (2,5-dichlorophenyl)-[3-(1,3-dioxolan-2-yl)phenyl]methanone
    • 2,5-DICHLORO-3'-(1,3-DIOXOLAN-2-YL)BENZOPHENONE
    • 2,4-DICHLOROPHENOXY ACETIC ACID [5-3H]
    • DTXSID70645083
    • 2-[3-(2,5-DICHLOROBENZOYL)PHENYL]-1,3-DIOXOLANE
    • 898759-55-2
    • AKOS016022066
    • MFCD07699986
    • (2,5-Dichlorophenyl)[3-(1,3-dioxolan-2-yl)phenyl]methanone
    • 2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone
    • MDL： MFCD07699986
    • Inchi： 1S/C16H12Cl2O3/c17-12-4-5-14(18)13(9-12)15(19)10-2-1-3-11(8-10)16-20-6-7-21-16/h1-5,8-9,16H,6-7H2
    • InChI Key： QYGJAHNLHCLYNI-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1C(C1=CC=CC(=C1)C1OCCO1)=O)Cl

Computed Properties

  • Exact Mass: 322.01600
  • Monoisotopic Mass: 322.0163496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 4.26980

2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206833-1g
2,5-dichloro-3'-(1,3-dioxolan-2-yl)benzophenone
 898759-55-2 97%
1g
 ￡483.00 2022-02-28
Fluorochem
206833-5g
2,5-dichloro-3'-(1,3-dioxolan-2-yl)benzophenone
 898759-55-2 97%
5g
 ￡1753.00 2022-02-28
TRC
D101105-250mg
2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone
 898759-55-2
250mg
 $ 440.00 2022-06-06
TRC
D101105-500mg
2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone
 898759-55-2
500mg
 $ 735.00 2022-06-06
abcr
AB366857-1 g
2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone, 97%; .
 898759-55-2 97%
1 g
 €841.90 2023-07-19
abcr
AB366857-2 g
2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone, 97%; .
 898759-55-2 97%
2 g
 €1,415.70 2023-07-19
Chemenu
CM297531-1g
2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone
 898759-55-2 95%
1g
 $433 2023-02-16
Fluorochem
206833-2g
2,5-dichloro-3'-(1,3-dioxolan-2-yl)benzophenone
 898759-55-2 97%
2g
 ￡847.00 2022-02-28
abcr
AB366857-1g
2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone, 97%; .
 898759-55-2 97%
1g
 €840.60 2025-04-15
abcr
AB366857-2g
2,5-Dichloro-3'-(1,3-dioxolan-2-yl)benzophenone, 97%; .
 898759-55-2 97%
2g
 €1413.50 2025-04-15

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